Carbamic acid, N-(2-(dimethylamino)ethyl)dithio-N-methyl-

• CAS RN: 18997-75-6
• Molecular Formula: C6H14N2S2
• Molecular Weight: 178.3 g/mol
• IUPAC Name: 2-(dimethylamino)ethyl-methylcarbamodithioic acid
• InChI: InChI=1S/C6H14N2S2/c1-7(2)4-5-8(3)6(9)10/h4-5H2,1-3H3,(H,9,10)
• InChI Key: GITCCQFMTCHPAC-UHFFFAOYSA-N
• SMILES: CN(C)CCN(C)C(=S)S
• synonyms: N-[2-(Dimethylamino)ethyl]-N-methylcarbamodithioic acid

Description

Carbamic acid, N-(2-(dimethylamino)ethyl)dithio-N-methyl- is a chemical compound that has gained significant attention in scientific research. It is a carbamate derivative that has been used in various applications, including as a reagent in organic synthesis and as a chelating agent in analytical chemistry. In

Mechanism Of Action

The mechanism of action of carbamic acid, N-(2-(dimethylamino)ethyl)dithio-N-methyl- is not well understood. However, it has been suggested that it acts as a chelating agent, binding to metal ions and forming stable complexes. It may also act as a nucleophile, reacting with electrophiles to form covalent bonds.

Biochemical And Physiological Effects

The biochemical and physiological effects of carbamic acid, N-(2-(dimethylamino)ethyl)dithio-N-methyl- are not well studied. However, it has been reported to exhibit antimicrobial activity against some bacteria and fungi.

Advantages And Limitations For Lab Experiments

Carbamic acid, N-(2-(dimethylamino)ethyl)dithio-N-methyl- has several advantages for lab experiments. It is a stable compound that is easy to handle and store. It is also readily available and relatively inexpensive. However, its limitations include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the research on carbamic acid, N-(2-(dimethylamino)ethyl)dithio-N-methyl-. One direction is to explore its potential as an antimicrobial agent, particularly against antibiotic-resistant bacteria. Another direction is to investigate its potential as a chelating agent for the removal of heavy metals from contaminated water and soil. Additionally, further research is needed to understand its mechanism of action and its biochemical and physiological effects.

Synthesis Methods

Carbamic acid, N-(2-(dimethylamino)ethyl)dithio-N-methyl- can be synthesized by the reaction of N,N-dimethylethylenediamine with carbon disulfide, followed by the reaction with methyl iodide. The product is then treated with hydrochloric acid to obtain the final product.

Scientific Research Applications

Carbamic acid, N-(2-(dimethylamino)ethyl)dithio-N-methyl- has been widely used in scientific research. It has been used as a reagent in organic synthesis, particularly in the synthesis of carbamates and thiocarbamates. It has also been used as a chelating agent in analytical chemistry, particularly in the determination of heavy metals in environmental samples.